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Abstract

Cyhalodiamide (ZJ4042) is a novel phthalic diamide insecticide demonstrating high efficacy
against a range of lepidopteran pests. Developed by the Zhejiang Research Institute of
Chemical Industry, Ltd., its unigue mode of action, targeting insect ryanodine receptors, offers a
valuable tool for integrated pest management and resistance management strategies. This
technical guide provides a comprehensive overview of the discovery, synthesis, mechanism of
action, biological activity, and analytical methodologies related to Cyhalodiamide. Detailed
experimental protocols and visualizations of key pathways are included to support further
research and development in this area.

Discovery and Chemical Profile

Cyhalodiamide is a synthetic dicarboxylic acid diamide insecticide developed in China. It is the
result of efforts to identify new active ingredients for the control of economically important
agricultural pests.

Chemical and Physical Properties

The chemical structure and properties of Cyhalodiamide are summarized in the table below. It
is characterized by a complex structure that includes amide and nitrile functional groups.
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Property Value Source

3-chloro-N2-(1-cyano-1-
methylethyl)-N1-[4-(1,2,2,2-

IUPAC Name tetrafluoro-1- ChemicalBook
(trifluoromethyl)ethyl)-2-

methylphenyl]phthalamide
CAS Number 1262605-53-7 PubChem
Molecular Formula C22H17CIF7N30:2 PubChem
Molecular Weight 523.8 g/mol PubChem
Appearance Not specified (likely solid) -
Boiling Point 469.1 °C (predicted) Unspecified
Density ~1.4 g/cm?3 (predicted) Unspecified
Water Solubility Low AERU
Volatility Non-volatile AERU

Synthesis of Cyhalodiamide

The synthesis of Cyhalodiamide is achieved through a multi-step process involving ring-
opening and ring-closure reactions.

Synthetic Pathway

The general synthetic route involves a three-step sequence starting from 3-chlorophthalic
anhydride. This pathway is efficient and allows for the construction of the complex diamide
structure.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1471301?utm_src=pdf-body
https://www.benchchem.com/product/b1471301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1471301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Ring-Opening

( ) ( )

Re¢action Reactant

(Phthalic acid monoamide]

Acidic conditions

Step 2: Ring-Closure (Cy v:lization) Step 3: Ring-Opening and Amidation

(rmasrsnee) | | ( )

Reaction Reactant

Click to download full resolution via product page

Caption: Synthetic workflow for Cyhalodiamide.

Experimental Protocol for Synthesis

The following protocol is a generalized representation of the synthesis of Cyhalodiamide
based on available literature.

» Step 1: Formation of Phthalic Acid Monoamide

o 3-chlorophthalic anhydride is reacted with 2-amino-2-methylpropionitrile in a suitable
solvent.

o The reaction mixture is stirred at a controlled temperature to facilitate the ring-opening of
the anhydride and formation of the phthalic acid monoamide intermediate.
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o The product is isolated and purified.

o Step 2: Cyclization to Phthalic Isoimide
o The phthalic acid monoamide derivative is treated under acidic conditions.
o This promotes intramolecular cyclization to form the phthalic isoimide.
o The isoimide is then isolated from the reaction mixture.
o Step 3: Formation of Cyhalodiamide
o The phthalic isoimide is reacted with 2-methyl-4-heptafluoroisopropylaniline.
o This final ring-opening and amidation step yields Cyhalodiamide.
o The final product is purified using techniques such as column chromatography.

Mechanism of Action

Cyhalodiamide's insecticidal activity stems from its specific interaction with the insect's
muscular system.

Signaling Pathway

The primary target of Cyhalod

 To cite this document: BenchChem. [Cyhalodiamide: A Technical Guide to its Discovery,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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